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Compound of Interest

Compound Name: Reproterol-d3 (Major)

Cat. No.: B1163976 Get Quote

Executive Summary & Chemical Assessment
Compound: Reproterol-d3 (Major) CAS (Unlabeled): 54063-54-6 Application: Stable isotope

internal standard for LC-MS/MS quantification of Reproterol (a

-adrenoceptor agonist).

Core Safety Directive: While Reproterol-d3 is a stable isotope and not radioactive, it is a

pharmacologically active substance (API). Standard Safety Data Sheets (SDS) often classify

research-grade quantities as "Non-Hazardous" due to the small volumes involved (milligrams).

However, as a Senior Application Scientist, I advise treating all API standards as Potent

Compounds to prevent environmental contamination and unintended pharmacological

exposure.

Critical Hazard Distinction
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Feature Property Operational Implication

Isotope Type
Deuterium (

H)

Stable / Non-Radioactive. Do

NOT dispose of in radioactive

waste streams (decay-in-

storage is unnecessary).

Pharmacology -Agonist

Potent bronchodilator.[1] Avoid

inhalation of dust.[2][3][4]

Potential

teratogen/reproductive hazard

in high doses.[3]

Environmental Aquatic Toxicity

H411: Toxic to aquatic life with

long-lasting effects. Strictly

prohibited from sink/drain

disposal.

Waste Characterization & Classification (RCRA/EPA)
Before disposal, the waste must be characterized to determine the correct regulatory pathway.

RCRA Status (USA): Reproterol is not explicitly listed on the EPA P-list (acutely toxic) or U-

list. However, it falls under "Non-RCRA Regulated Pharmaceutical Waste" unless mixed with

hazardous solvents.

Waste Code Assignment:

Pure Substance: Unregulated Pharm Waste (often coded "NON-HAZ" or vendor-specific

codes).

In Solution (Methanol/Acetonitrile):D001 (Ignitable) + F003 (Spent Solvents).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Stock (Expired or Excess)
Context: You have a vial of dry Reproterol-d3 powder that is degraded or no longer needed.
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Segregation: Do not mix with general trash or biohazard waste (red bag).

Containerization: Keep the substance in its original primary container (glass vial). Tightly

cap.[2][5][6]

Secondary Containment: Place the vial into a clear, sealable bag (Zip-lock) to contain any

potential breakage.

Labeling: Affix a "Chemical Waste" label.

Constituents: "Reproterol-d3 (Solid), Non-Radioactive."

Hazard Checkbox: "Toxic" (due to pharmacological activity).

Disposal Path: Transfer to your facility's High-Temperature Incineration stream.

Why? Incineration at >1000°C ensures complete destruction of the heterocyclic

purine/dione structure, preventing environmental leaching.

Scenario B: Disposal of Liquid Waste (LC-MS
Effluent/Stock Solutions)
Context: Solvent waste containing trace Reproterol-d3 from preparation or analysis.

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, Acetonitrile) is compatible

with your organic waste stream.

Segregation:

High Concentration (>1 mg/mL): Collect in a separate "High Potency API" liquid waste

container if your facility requires it.

Trace/Effluent (<1 µg/mL): Can typically be combined with "General Organic Solvent

Waste" (Halogenated or Non-Halogenated depending on the mobile phase).

Neutralization (Spill Response Only):

If a spill occurs, absorb with an inert material (vermiculite or spill pads).
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Clean the surface with Ethanol (70%) followed by water. Do not use bleach (hypochlorite)

initially, as it may react with amine groups; simple solvent solubilization is safer for

cleanup.

Scenario C: Empty Containers (Glassware/Vials)
Context: "Empty" vials that contained the standard.

Triple Rinse: Rinse the vial three times with a suitable solvent (Methanol or Ethanol).

Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (see Scenario B).

Glass Disposal:

Defaced Label: Remove or cross out the chemical label.

Bin: Dispose of the rinsed, defaced vial in the Glass/Sharps container.

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision-making process for Reproterol-d3 disposal to

ensure compliance and safety.
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Reproterol-d3 Waste Generated

Physical State?

Solid (Powder/Crystals)

Dry

Liquid (Solution)

Wet

In Original Vial?

Double Bag + Label
'Pharm API Waste'

Yes No (Put in vial first)

High-Temp Incineration
(Destruction)

Concentration?

Stock (>1 mg/mL)

High

LCMS Effluent (Trace)

Low

Segregated API
Liquid Waste

General Organic
Solvent Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Reproterol-d3 waste streams based on physical state

and concentration.

Scientific Rationale & Compliance
Why Incineration?
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Reproterol is a xanthine derivative structurally related to theophylline. While biodegradable

under specific aerobic conditions, direct release into water systems poses a risk to aquatic life

(H411). Chemical oxidation or hydrolysis in a wastewater treatment plant may not be sufficient

to fully degrade the pharmacophore. Incineration guarantees the breakdown of the purine ring

system into harmless combustion byproducts (

).

The "Deuterium" Factor
Researchers often confuse "Isotope" with "Radioisotope."

Fact: Deuterium is a stable isotope of hydrogen.[7] It emits no ionizing radiation.

Logistics: You do not need to log this in a radioactive decay inventory or use "decay-in-

storage" protocols. Treating it as radioactive waste increases disposal costs unnecessarily

and complicates regulatory audits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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